Cas no 83621-45-8 (4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester)

• Product Name: 4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester
• CAS No: 83621-45-8
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 709076
• PubChem ID: 13072038
• Update Time: 2025-04-19

4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester
• 5,6,7,8-TETRAHYDRO-6-(PHENYLMETHYL)-4H-THIENO[2,3-D]AZEPINE-2-CARBOXYLIC ACID, ETHYL ESTER
• ethyl 6-benzyl-4,5,7,8-tetrahydrothieno[2,3-d]azepine-2-carboxylate
• 5,6,7,8-tetrahydro-6-(phenylmethyl)-4h-thieno[2,3-d]azepine-2-carboxylic acid ethyl ester
• NVUIKIQDZRMQBL-UHFFFAOYSA-N
• 83621-45-8
• ethyl 6-benzyl-5,6,7,8-tetrahydro-4H-thieno[2,3-d]azepine-2-carboxylate
• ethyl 6-benzyl-5,6,7,8-tetrahydro-4H-thieno[2,3-d]-azepine-2-carboxylate
• 5,6,7,8-Tetrahydro-6-(phenylmethyl)-4H-thieno[2,3-d]azepine-2-carboxylic acid,ethyl ester
• SCHEMBL11173566
• DTXSID80517343

• Inchi： 1S/C18H21NO2S/c1-2-21-18(20)17-12-15-8-10-19(11-9-16(15)22-17)13-14-6-4-3-5-7-14/h3-7,12H,2,8-11,13H2,1H3
• InChI Key： NVUIKIQDZRMQBL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2=C1CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.8Ų